Cas no 62368-92-7 (Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-)

Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]- structure
62368-92-7 structure
Product Name:Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-
CAS No:62368-92-7
MF:C15H17BrO2
MW:309.198283910751
CID:447684
PubChem ID:21491522
Update Time:2025-04-19

Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-
    • 2-[2-(4-bromophenyl)-2-oxoethyl]cycloheptan-1-one
    • 2-(p-bromophenacyl)cycloheptanone
    • SCHEMBL11867505
    • 62368-92-7
    • RLEDGSPJTYEJBB-UHFFFAOYSA-N
    • DTXSID70614799
    • Inchi: 1S/C15H17BrO2/c16-13-8-6-11(7-9-13)15(18)10-12-4-2-1-3-5-14(12)17/h6-9,12H,1-5,10H2
    • InChI Key: RLEDGSPJTYEJBB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CC1C(CCCCC1)=O)=O

Computed Properties

  • Exact Mass: 308.04121
  • Monoisotopic Mass: 308.04119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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